Cas no 547703-94-6 (2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine)

• Product Name: 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine
• CAS No: 547703-94-6
• MF: C₂₁H₂₀N₄O
• MW: 344.409704208374
• CID: 6010329
• PubChem ID: 2169492
• Update Time: 2025-05-19

2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[1,1'-BIPHENYL]-4-CARBONYL}PIPERAZIN-1-YL)PYRIMIDINE
• AKOS001046495
• Z26445272
• 547703-94-6
• HMS2329D20
• MLS000057654
• BDBM50052705
• EN300-26868525
• SMR000067754
• SR-01000256109-1
• MLS002635383
• SR-01000256109
• Oprea1_762779
• CHEMBL1594803
• 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine

• Inchi： 1S/C21H20N4O/c26-20(19-9-7-18(8-10-19)17-5-2-1-3-6-17)24-13-15-25(16-14-24)21-22-11-4-12-23-21/h1-12H,13-16H2
• InChI Key： QLQHUMIUXHOSBK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 344.16371127g/mol
• Monoisotopic Mass: 344.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine

Comprehensive Overview of 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine (CAS No. 547703-94-6)

2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine (CAS No. 547703-94-6) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperazine-pyrimidine scaffold, is often explored for its potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Its structural complexity and functional versatility make it a valuable candidate for medicinal chemistry studies.

The compound's biphenyl-carbonyl moiety contributes to its ability to interact with hydrophobic pockets in biological targets, enhancing its binding affinity. Researchers are particularly interested in its role as a scaffold for small-molecule therapeutics, especially in oncology and neurology. Recent studies highlight its potential in modulating signal transduction pathways, a hot topic in precision medicine and personalized therapy. This aligns with the growing demand for targeted drug delivery systems, a frequently searched term in AI-driven drug development platforms.

From a synthetic perspective, 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine is synthesized through multi-step organic reactions, often involving amide coupling and nucleophilic substitution. Its purity and stability are critical for reproducible results, making analytical chromatography and mass spectrometry essential tools for quality control. These techniques are frequently queried in SEO-optimized scientific databases, reflecting their importance in modern chemical synthesis.

The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are under active investigation. With the rise of computational chemistry and molecular docking simulations, researchers can predict its interactions with biological targets more efficiently. This aligns with trending searches on AI-aided drug design and in silico screening, which dominate academic and industrial discussions. Its potential as a lead compound for central nervous system (CNS) disorders is another area of interest, given the global focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion, 2-(4-{[1,1'-Biphenyl]-4-carbonyl}piperazin-1-YL)pyrimidine (CAS No. 547703-94-6) represents a promising avenue for drug discovery and biochemical research. Its structural features and functional adaptability position it at the forefront of innovative therapeutics, resonating with current trends in biopharmaceutical innovation and high-throughput screening. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research.